![molecular formula C16H24N2O3S2 B2966796 N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide CAS No. 1234999-53-1](/img/structure/B2966796.png)
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C16H24N2O3S2 and its molecular weight is 356.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of derivatives have been synthesized and evaluated for their potential as membrane-bound phospholipase A2 inhibitors, with specific derivatives showing promising in vitro potency and protective effects against myocardial infarction in vivo (Oinuma et al., 1991).
Antimicrobial Activity
Derivatives have also been prepared and evaluated for their antimicrobial activity, with certain compounds showing significant efficacy against bacterial and fungal pathogens of tomato plants (Vinaya et al., 2009).
Enzyme Inhibition
Further research into sulfonamides bearing a piperidine nucleus has demonstrated talented activity against cholinesterase enzymes, suggesting potential applications in treating diseases like Alzheimer's (Khalid, 2012).
Antifungal Compounds
Sulfonylamido derivatives and their copper(II) complexes have been identified as novel antifungal agents with moderate activity against Aspergillus and Candida spp, indicating their potential in antifungal therapy (Briganti et al., 1997).
Anticancer Agents
Some derivatives have been synthesized and evaluated as promising anticancer agents, with certain compounds exhibiting strong anticancer activity relative to established drugs, suggesting their potential in cancer treatment (Rehman et al., 2018).
Alzheimer’s Disease Treatment
Novel heterocyclic derivatives have been synthesized as potential drug candidates for the treatment of Alzheimer’s disease, with enzyme inhibition activity suggesting their applicability in managing this condition (Rehman et al., 2018).
Antibacterial Study
N-substituted derivatives have been synthesized and subjected to an anti-bacterial study, showing moderate to talented activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
Mechanism of Action
Target of Action
A similar compound, norfentanyl, is a major urinary metabolite of a narcotic analgesic fentanyl
Mode of Action
If it is similar to Norfentanyl, it may bind to and activate opioid receptors, leading to analgesic effects . .
Biochemical Pathways
If it acts on opioid receptors like Norfentanyl, it could potentially influence pain signaling pathways
Pharmacokinetics
It is noted that the compound is insoluble in water , which could affect its bioavailability and distribution.
Result of Action
If it acts similarly to Norfentanyl, it could potentially have analgesic effects by modulating opioid receptor activity . More research is needed to confirm this.
Properties
IUPAC Name |
N-[(1-methylsulfonylpiperidin-4-yl)methyl]-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S2/c1-23(20,21)18-10-7-14(8-11-18)13-17-16(19)9-12-22-15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYIZCQOWKHLPQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)CCSC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.